Cas no 1804511-50-9 (5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1804511-50-9
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4800627
• Update Time: 2025-10-28

5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-6(8)4-5(12)3(9)2(10)1-11-4/h1,6,12H,10H2
• InChI Key： JOOMGLRZOLOMMG-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

Comprehensive Overview of 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1804511-50-9)

5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1804511-50-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and hydroxy functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine for its potential applications in designing kinase inhibitors and antimicrobial agents. The presence of the iodo group further expands its utility in cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven research platforms.

The synthesis of CAS No. 1804511-50-9 involves multi-step protocols, often starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and functional group transformations, which are optimized to achieve high yields and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the identity of this compound, ensuring compliance with industry standards.

From an SEO perspective, terms like "fluorinated pyridine synthesis," "iodopyridine applications," and "difluoromethyl heterocycles" are frequently queried by chemists and researchers. These keywords reflect the growing interest in 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine as a tool for advancing medicinal chemistry. Additionally, discussions on platforms like ResearchGate and PubMed often highlight its role in fragment-based drug design, a trending topic in 2024.

Environmental and safety considerations are also critical when handling CAS No. 1804511-50-9. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. This aligns with the broader industry focus on sustainable and safe chemical synthesis, a theme dominating recent scientific conferences.

In summary, 5-Amino-2-(difluoromethyl)-3-hydroxy-4-iodopyridine represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, coupled with its synthetic versatility, ensures its continued prominence in academic and industrial research. For those exploring heterocyclic chemistry or fluorinated building blocks, this compound offers a compelling case study in modern chemical innovation.